Cas no 1291856-84-2 (N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291856-84-2
• MF: C₂₂H₁₆ClFN₂OS
• MW: 410.891646385193
• CID: 5397152
• Update Time: 2025-09-26

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C22H16ClFN2OS/c1-14-4-9-17(12-19(14)23)25-22(27)21-20(26-10-2-3-11-26)18(13-28-21)15-5-7-16(24)8-6-15/h2-13H,1H3,(H,25,27)
• InChI Key： GHLHTAPRDJWISM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(Cl)=C2)=O)SC=C(C2=CC=C(F)C=C2)C=1N1C=CC=C1

Computed Properties

• Exact Mass: 410.066
• Monoisotopic Mass: 410.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.3A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.3±50.0 °C(Predicted)
• pka: 10.29±0.70(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291856-84-2)

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, with the CAS number 1291856-84-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a thiophene core with fluorophenyl and pyrrole substituents, making it a subject of interest for its potential applications in drug discovery and advanced materials. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has surged due to their versatility in medicinal chemistry. The compound’s fluorine and chlorine substituents enhance its bioavailability and metabolic stability, key factors in the development of small-molecule inhibitors. This aligns with the growing trend of targeting protein-protein interactions (PPIs) in oncology and neurodegenerative diseases, a hot topic in drug discovery forums and AI-driven research platforms.

The synthesis of CAS 1291856-84-2 involves multi-step organic reactions, including Suzuki coupling and amide bond formation, which are widely discussed in organic chemistry communities. Its thiophene-2-carboxamide scaffold is analogous to several FDA-approved drugs, sparking debates about its potential as a kinase inhibitor or GPCR modulator. Such discussions frequently appear in PubMed and SciFinder queries, reflecting the compound’s relevance in academic and industrial research.

From a material science perspective, the conjugated system in N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide suggests possible applications in organic electronics, such as OLEDs or photovoltaic cells. This ties into the broader interest in sustainable energy solutions, a trending topic in Google Scholar searches. The compound’s electron-withdrawing and electron-donating groups could optimize charge transport properties, a critical factor for next-gen optoelectronic devices.

Despite its promise, challenges remain in scaling up the production of CAS 1291856-84-2 due to its complex synthetic route and the need for high-purity intermediates. Researchers are exploring catalytic methods and flow chemistry to address these hurdles, topics frequently searched in ACS Publications and Reaxys. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict its biological activity, a method gaining traction in AI-assisted drug design.

In conclusion, N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (1291856-84-2) represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its multifaceted applications and research-friendly properties ensure its continued prominence in scientific literature and patent filings, making it a compound to watch in the coming years.